3-(Piperidin-1-ylmethyl)benzene-1-carboximidamide dihydrochloride

• IUPAC Name: 3-(piperidin-1-ylmethyl)benzenecarboximidamide;dihydrochloride
• InChI: InChI=1S/C13H19N3.2ClH/c14-13(15)12-6-4-5-11(9-12)10-16-7-2-1-3-8-16;;/h4-6,9H,1-3,7-8,10H2,(H3,14,15);2*1H
• InChI Key: ZIBNEFLVVJZXJN-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)CC2=CC(=CC=C2)C(=N)N.Cl.Cl
• Molecular Formula: C13H21Cl2N3
• Molecular Weight: 290.23 g/mol
• CAS RN: 1208849-38-0

Description

“3-(Piperidin-1-ylmethyl)benzene-1-carboximidamide dihydrochloride” is a chemical compound with the CAS Number: 1208849-38-0. It has a molecular weight of 290.24. The compound is typically stored at room temperature and is available in powder form.

Molecular Structure Analysis

The InChI code for the compound is 1S/C13H19N3.2ClH/c14-13(15)12-6-4-5-11(9-12)10-16-7-2-1-3-8-16;;/h4-6,9H,1-3,7-8,10H2,(H3,14,15);2*1H. This code represents the molecular structure of the compound.

Physical And Chemical Properties Analysis

The compound is a powder and is stored at room temperature.

Scientific Research Applications

Virtual Screening in Biochemical Studies

Wang et al. (2011) utilized virtual screening targeting the urokinase receptor, leading to the discovery of compounds including piperidine derivatives. These compounds showed significant effects in inhibiting breast cancer cell invasion, migration, and angiogenesis, highlighting the potential of piperidine-based compounds in cancer research (Wang et al., 2011).

Synthesis under Solvent-Free Conditions

Acharyulu et al. (2008) reported the synthesis of new quinazolinone derivatives, involving piperidine components, under solvent-free conditions. This method demonstrates an environmentally friendly approach to synthesizing piperidine-related compounds (Acharyulu et al., 2008).

Stereoselective Piperidine Synthesis

Brizgys et al. (2012) explored the stereoselective synthesis of piperidine structures, demonstrating efficient and controlled methods of producing these compounds, which can be crucial in developing pharmaceuticals with piperidine elements (Brizgys et al., 2012).

Antimicrobial Properties

Vinaya et al. (2009) investigated the antimicrobial properties of piperidine derivatives, particularly against pathogens affecting tomato plants. This study suggests the potential of these compounds in agricultural applications (Vinaya et al., 2009).

Hydroamination/Cyclization Reactions

Clark et al. (2014) researched the hydroamination/cyclization of aminoalkenes using piperidine-based complexes. Their findings contribute to the field of organic synthesis, particularly in the formation of complex organic structures (Clark et al., 2014).

Drug-Likeness and Molecular Docking Studies

Revathi et al. (2015) conducted drug-likeness and molecular docking studies on piperidin-4-imine derivatives. Their work contributes to the understanding of the potential of these compounds as antitubercular agents (Revathi et al., 2015).

Mechanism of Action

While the mechanism of action for this specific compound is not available, similar compounds such as piperine-carboximidamide hybrids have shown antiproliferative activity via a multi-targeted inhibitory pathway.

Safety and Hazards

The compound has several hazard statements including H302, H312, H315, H319, H332, and H335. Precautionary measures include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P363, P403+P233, P405, and P501.